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Compound of Interest

Compound Name: 2,6-Dimethyl-2-heptanol

Cat. No.: B077958

The proper disposal of 2,6-Dimethyl-2-heptanol is critical for ensuring laboratory safety and
environmental protection. As a flammable and irritant chemical, it must be treated as hazardous
waste. Adherence to established protocols is essential for researchers, scientists, and drug
development professionals to mitigate risks and comply with regulations. This guide provides a
direct, step-by-step procedure for the safe handling and disposal of 2,6-Dimethyl-2-heptanol.

Chemical Safety and Hazard Summary

Before handling, it is crucial to be aware of the properties and hazards associated with 2,6-
Dimethyl-2-heptanol.
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Property Data

Chemical Name 2,6-Dimethyl-2-heptanol (Dimetol)
CAS Number 13254-34-7[1][2][3]

Molecular Formula C9H200[2][4]

Molecular Weight 144.25 g/mol [2]

Flash Point 63 °C / 145.4 °F[3]

Flammable Liquid (Category 3/4)[3][4][5], Skin
Primary Hazards Irritant[1][2], Eye Irritant[1][2][4], Respiratory
Tract Irritant[1][4]

Toxicity (Dermal, Rabbit) LD50: >5000 mg/kg[5]

Step-by-Step Disposal Protocol

The disposal of 2,6-Dimethyl-2-heptanol must be managed as a hazardous waste stream.
Under no circumstances should this chemical be disposed of down the drain or in general
waste.[6][7][8]

Phase 1: Preparation and Personal Protective
Equipment (PPE)

o Consult Safety Data Sheet (SDS): Always review the most current SDS for 2,6-Dimethyl-2-
heptanol before handling.

o Assemble PPE: Wear appropriate personal protective equipment to prevent exposure.[1]
This includes:

o

Chemical safety goggles or a face shield.[4][5]

[¢]

Solvent-resistant gloves.[5]

[¢]

Protective clothing to prevent skin contact.[1]
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o Work Area Preparation: Ensure the work area is well-ventilated.[1][5] An eyewash station and

safety shower should be readily accessible.[1] Keep away from heat, sparks, and open
flames.[1][3]

Phase 2: Waste Collection and Containment

o Use Designated Waste Containers: Collect waste 2,6-Dimethyl-2-heptanol in a dedicated,

properly sealed container designed for flammable chemical waste.[9]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2,6-
Dimethyl-2-heptanol,” and any associated hazard symbols (e.g., flammable, irritant).[7][9]

Handling Spills: In the event of a spill, immediately eliminate all sources of ignition.[3][5]
Contain the spill using an inert absorbent material such as sand, vermiculite, or a universal
binder.[1][3][8] Scoop the absorbed material into a suitable container for disposal.[1]

Phase 3: Storage and Disposal

Temporary Storage: Store the sealed hazardous waste container in a cool, dry, and well-
ventilated designated storage area, away from incompatible materials like strong oxidizing
agents.[1][3]

Professional Disposal: Arrange for the collection and disposal of the waste through a
licensed environmental waste management company.[3][7] Chemical waste generators must
follow US EPA guidelines (40 CFR Parts 261.3) and consult state and local hazardous waste
regulations to ensure complete and accurate classification and disposal.[1]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2,6-Dimethyl-2-

heptanol.
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Caption: Workflow for the safe disposal of 2,6-Dimethyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

